7-Hydroxyhexadecanoic acid
Overview
Description
Scientific Research Applications
Antimicrobial and Antioxidant Activities
7-Hydroxyhexadecanoic acid and its isomers have demonstrated significant antimicrobial and antioxidant activities. Studies have shown that these compounds exhibit antiurease, antielastase, and antioxidant properties, suggesting potential applications in agriculture, pharmacy, and cosmetic industries. This relationship is notably influenced by the position of the hydroxy group on the fatty acid chain (Sokmen et al., 2014).
Metabolic Pathways in Bacteria
Research has revealed that certain bacterial strains can utilize hydroxyhexadecanoic acid and its derivatives as a carbon source. This discovery provides insights into the metabolic pathways of bacteria like Pseudomonas synxantha, which can chemotactically move towards n-hexadecane and transform it into metabolic intermediates like hexadecanoic acid (Meng et al., 2017).
Potential in Cancer Research
Studies have identified compounds like cuscutic resinoside A, derived from hydroxyhexadecanoic acid, that stimulate cancer cell proliferation, such as MCF-7 and T47D human breast cancer cells. This finding suggests a potential application in understanding cancer cell biology and developing targeted treatments (Umehara et al., 2004).
Bio-polymer Synthesis and Material Science
Derivatives of hydroxyhexadecanoic acid, such as 10,16-dihydroxyhexadecanoic acid, have been used to synthesize various monomers and polymers. These compounds show promise as starting materials for the production of chemicals and bio-polyesters due to their physical properties, non-toxicity, and abundance in raw materials like tomato cuticle (Arrieta-Báez et al., 2011).
Lipase-Catalyzed Polyesterifications
The enzyme Candida antarctica Lipase B has been used for polyesterifications of hydroxyacids like 16-hydroxyhexadecanoic acid. This process, crucial for the synthesis of certain polymers, highlights the significance of hydroxyhexadecanoic acid in polymer chemistry (Mahapatro et al., 2004).
Environmental and Health Monitoring
This compound and its derivatives, such as 7-hydroxycitronellal, have been monitored in environmental and health studies. These compounds are used in fragrances and their metabolites, like 7-hydroxycitronellylic acid, can be biomarkers for exposure assessment in human populations (Pluym et al., 2020).
properties
IUPAC Name |
7-hydroxyhexadecanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H32O3/c1-2-3-4-5-6-7-9-12-15(17)13-10-8-11-14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHFQJBDKBCFMOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC(CCCCCC(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H32O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301311221 | |
Record name | 7-Hydroxyhexadecanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301311221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.42 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16899-02-8 | |
Record name | 7-Hydroxyhexadecanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16899-02-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Hydroxyhexadecanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301311221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-Hydroxyhexadecanoic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0112185 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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